5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one hydrochloride

• IUPAC Name: 5,6,7,8-tetrahydro-1H-1,6-naphthyridin-2-one;hydrochloride
• InChI: InChI=1S/C8H10N2O.ClH/c11-8-2-1-6-5-9-4-3-7(6)10-8;/h1-2,9H,3-5H2,(H,10,11);1H
• InChI Key: PUBRCJGAHWSFOT-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1NC(=O)C=C2.Cl
• Molecular Formula: C8H11ClN2O
• Molecular Weight: 186.64 g/mol
• CAS RN: 1211505-91-7

Description

5,6,7,8-Tetrahydro-1H- [1,6]naphthyridin-2-one hydrochloride is a chemical compound with the CAS Number: 1211505-91-7. It has a molecular weight of 186.64 and its molecular formula is C8H11ClN2O. It is a white solid.

Synthesis Analysis

The synthesis of 1,6-naphthyridines, which includes 5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one hydrochloride, has been a topic of interest in synthetic and medicinal chemistry fields. The synthesis of naphthyridine derivatives was first reported by Reissert in 1893 from pyridine-type analogues.

Molecular Structure Analysis

The InChI code for 5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one hydrochloride is 1S/C8H10N2O.ClH/c11-8-2-1-6-5-9-4-3-7 (6)10-8;/h1-2,9H,3-5H2, (H,10,11);1H.

Chemical Reactions Analysis

1,6-Naphthyridines, including 5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one hydrochloride, have been found to be pharmacologically active with a variety of applications such as anticancer, anti-HIV, anti-microbial, analgesic, anti-inflammatory, and anti-oxidant activities.

Physical And Chemical Properties Analysis

5,6,7,8-Tetrahydro-1H- [1,6]naphthyridin-2-one hydrochloride is a white solid. Its molecular weight is 186.64 and its molecular formula is C8H11ClN2O.

Scientific Research Applications

Acetylcholinesterase Inhibition

Derivatives of 5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one hydrochloride have been synthesized and evaluated as inhibitors of acetylcholinesterase. These compounds, designed as analogues of huperzine A, showed inhibitory activity, although less potent than huperzine A. The activities were rationalized through docking simulation studies based on the acetylcholinesterase–huperzine A complex (Vanlaer et al., 2009).

Synthesis and Structural Studies

The compound has been the focus of various synthesis studies. One such study describes an improved synthesis method for 5,6,7,8-tetrahydro-1,7-naphthyridine, a conformationally-restricted analog of 2-(3-pyridyl)ethylamine (Dow & Schneider, 2001). Additionally, microwave-promoted, cobalt-catalyzed intramolecular [2 + 2 + 2] cyclizations have been used for efficient synthesis of 5,6,7,8-tetrahydro-1,6-naphthyridines (Zhou, Porco, & Snyder, 2007).

Library Synthesis and Antituberculosis Activity

A study utilized 5,6,7,8-tetrahydro-1,6-naphthyridine scaffolds for library synthesis. Urea, amide, and sulfonamide formations were used in the synthesis of a 101-membered library, leading to the identification of three lead compounds with antituberculosis activity (Zhou et al., 2008).

Asymmetric Synthesis and Pharmaceutical Applications

An asymmetric synthesis of the tetrahydronaphthyridine scaffold of TAK-828F, a RORγt inverse agonist, has been developed. This synthesis included novel methods such as Heck-type vinylation and enantioselective transfer hydrogenation, highlighting its potential for large-scale manufacture (Tsuruoka, Yoshikawa, Konishi, & Yamano, 2020).

Antitumor Activity

Compounds derived from 5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one hydrochloride have shown potential antitumor activity. A study focused on the microwave-assisted synthesis of these compounds and their evaluation against various cancer cell lines, revealing significant antitumor properties in certain derivatives (Insuasty et al., 2013).

Mechanism of Action

A series of 5,6,7,8-tetrahydro-1,6-naphthyridine derivatives have been found to target the allosteric lens-epithelium-derived-growth-factor-p75 (LEDGF/p75)-binding site on HIV-1 integrase, an attractive target for antiviral chemotherapy. These small molecules promote aberrant multimerization of the integrase enzyme and are of significant interest as HIV-1-replication inhibitors.

Safety and Hazards

The safety information for 5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one hydrochloride can be found in its Material Safety Data Sheet (MSDS).

Future Directions

The future directions of 5,6,7,8-tetrahydro-1,6-naphthyridin-2(1H)-one hydrochloride research could involve further exploration of its biological applications, particularly its potential as an antiviral chemotherapy agent. Further studies could also focus on correlating the synthesis of 1,6-naphthyridines with their biological activity.